N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(phenylthio)propanamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C25H24N2O2S/c28-24(15-17-30-22-11-5-2-6-12-22)26-21-13-14-23-20(18-21)10-7-16-27(23)25(29)19-8-3-1-4-9-19/h1-6,8-9,11-14,18H,7,10,15-17H2,(H,26,28)
• InChI Key: PLEGEOJMKAFEIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)CCSC3=CC=CC=C3)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H24N2O2S
• Molecular Weight: 416.5 g/mol
• CAS No.: 1206988-85-3

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(phenylthio)propanamide, also known as BTTP, is a compound that has gained significant attention in the scientific community due to its potential biomedical applications. BTTP is a derivative of tetrahydroquinoline and has been synthesized using various methods.

Scientific Research Applications

1. Synthetic Chemistry and Intermediate Products

• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(phenylthio)propanamide and related compounds have been studied for their roles in synthetic chemistry. Mikhailovskii et al. (2015) explored the thiocarbamoylation of tetrahydroisoquinolines, noting that N-benzoyl thioamides are of interest as intermediate products and potential biologically active substances (Mikhailovskii et al., 2015).

2. Biological Activity and Therapeutic Potential

• Compounds related to this compound have been investigated for various biological activities. For instance, Zablotskaya et al. (2013) synthesized and characterized derivatives of tetrahydroisoquinolin and found them to have significant psychotropic, anti-inflammatory, cytotoxic, and antimicrobial activities, suggesting potential therapeutic applications (Zablotskaya et al., 2013).

3. Anticancer Research

• The tetrahydroisoquinoline moiety, a part of the chemical structure of this compound, is noted in cancer research. Redda et al. (2010) reported that derivatives of tetrahydroisoquinoline showed potent cytotoxicity against various cancer cell lines, indicating their potential as anticancer agents (Redda et al., 2010).

4. Chemical Reactions and Mechanisms

• Research on tetrahydroisoquinoline derivatives includes studies on their chemical reactions and mechanisms. Szakonyi et al. (2002) examined the cyclopropanation of N-benzoyl-1,2,3,4-tetrahydroquinoline, contributing to the understanding of complex chemical processes involving these compounds (Szakonyi et al., 2002).

5. Fluorescent Probes and Imaging Applications

• The structure of compounds like this compound has been utilized in developing fluorescent probes. Sun et al. (2018) created a two-photon fluorescent probe for detecting 1, 4-dithiothreitol, indicating the use of such structures in biochemical imaging (Sun et al., 2018).